Cas no 1361682-19-0 (2-Chloro-5-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361682-19-0
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4966554
• Update Time: 2025-06-09

2-Chloro-5-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-7-2-3-8(13)11(15)10(7)6-1-4-9(14)16-5-6/h1-5H
• InChI Key： VQXZBDMNFWQTIB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=CC=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 292.914660 g/mol
• Monoisotopic Mass: 290.917610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 12.9
• Molecular Weight: 293.0

Additional information on 2-Chloro-5-(2,3,6-trichlorophenyl)pyridine

Introduction to 2-Chloro-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361682-19-0)

2-Chloro-5-(2,3,6-trichlorophenyl)pyridine, identified by its CAS number 1361682-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, a group of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 2-Chloro-5-(2,3,6-trichlorophenyl)pyridine, particularly the presence of multiple chlorine atoms and a pyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and pharmacological exploration.

The< strong>pyridine core is a heterocyclic aromatic ring that is widely recognized for its role in many bioactive molecules. Its nitrogen atom introduces basicity and participates in hydrogen bonding, which can influence the compound's interactions with biological targets. In contrast, the< strong>chloro substituents attached to the pyridine ring and the< strong>2,3,6-trichlorophenyl group introduce electrophilic centers and enhance lipophilicity, respectively. These structural elements collectively contribute to the compound's ability to modulate biological pathways and exhibit pharmacological effects.

In recent years, there has been a growing interest in halogenated pyridines due to their versatility as intermediates in drug synthesis. The< strong>chloro atoms in< strong>2-Chloro-5-(2,3,6-trichlorophenyl)pyridine can serve as reactive sites for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce additional pharmacophores or modify existing ones. This reactivity makes the compound a valuable building block for designing novel therapeutic agents.

The< strong>2,3,6-trichlorophenyl moiety is particularly noteworthy for its potential in influencing the electronic properties and binding affinity of the molecule. The electron-withdrawing nature of chlorine atoms can enhance the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack. Additionally, the steric hindrance introduced by the< strong>trichlorophenyl group can affect how the compound interacts with biological targets, potentially influencing its selectivity and efficacy.

This compound has been studied in various contexts within pharmaceutical research. One notable area of investigation is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting specific kinases has become a major strategy in cancer therapy due to their involvement in tumor progression. The structural features of< strong>2-Chloro-5-(2,3,6-trichlorophenyl)pyridine, particularly its ability to interact with kinase active sites through hydrogen bonding and hydrophobic interactions, make it a promising candidate for developing such inhibitors.

A recent study published in the journalSynletthighlighted the use of< strong>2-Chloro-5-(2,3,6-trichlorophenyl)pyridine as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound could be effectively incorporated into drug candidates that exhibit potent activity against several kinases involved in cancer pathways. The study also emphasized the importance of optimizing reaction conditions to maximize yield and purity while maintaining the structural integrity of the intermediate.

The pharmacological profile of< strong>2-Chloro-5-(2,3,6-trichlorophenyl)pyridine has been further explored through computational modeling and experimental assays. Molecular docking studies have shown that this compound can bind effectively to several kinase enzymes with high affinity. These studies have provided valuable insights into how different structural modifications can enhance binding affinity and selectivity. Additionally, experimental assays have confirmed that derivatives of this compound exhibit inhibitory activity against various kinases.

The synthesis of< strong>2-Chloro-5-(2,3,6-trichlorophenyl)pyridine involves several key steps that require careful optimization to ensure high yield and purity. One common approach involves the chlorination of a pyridine precursor followed by coupling with a trichlorophenyl group. The chlorination step often requires harsh conditions but can be carried out using reagents such as phosphorus oxychloride or sulfuryl chloride. The coupling step typically employs palladium-based catalysts to facilitate cross-coupling reactions between halogenated pyridines and aryl halides.

In conclusion,< strong>2-Chloro-5-(2,3,6-trichlorophenyl)pyridine(CAS No.< strong>1361682-19-0) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Recent studies have highlighted its role in synthesizing kinase inhibitors and other bioactive molecules. As research continues to uncover new applications for halogenated pyridines,< strong > 2-Chloro-5-( 2 , 3 , 6 -trich lor o phen y l ) p y rid ine will undoubtedly remain at the forefront of medicinal chemistry innovation.